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Compound of Interest

Compound Name: Bis-PEG11-NHS ester

CAS No.: 123502-57-8

Cat. No.: B606169

Get Quote

Executive Summary
Bis-PEG11-NHS ester is a high-precision, homobifunctional crosslinking reagent used to

covalently conjugate amine-containing biomolecules.[1] Distinguished by its hydrophilic

polyethylene glycol (PEG) spacer arm (11 ethylene oxide units, ~42 Å), this reagent overcomes

the aggregation and solubility issues common with hydrophobic alkyl-chain crosslinkers (e.g.,

DSS, BS3).

This guide provides a rigorous technical framework for utilizing Bis-PEG11-NHS ester in
protein-protein interaction studies, antibody-drug conjugate (ADC) development, and surface

immobilization. It prioritizes mechanistic understanding over rote procedure to ensure

experimental reproducibility.

Part 1: Chemical Mechanism & Reagent Properties
The Reaction Mechanism
The core chemistry relies on the N-hydroxysuccinimide (NHS) ester, an activated carboxylate.

[2] In aqueous conditions at physiological to alkaline pH, the NHS ester undergoes nucleophilic
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attack by primary amines (

), specifically:

-amines: Located at the N-terminus of proteins.[1][3]

-amines: Located on the side chains of Lysine (Lys, K) residues.[1][3]

The reaction proceeds via a tetrahedral intermediate, resulting in the release of the NHS

leaving group and the formation of a stable amide bond.[4][5]

Diagram 1: Reaction Mechanism & Hydrolysis Competition

Bis-PEG11-NHS Ester
(Electrophile)

Tetrahedral
IntermediateNucleophilic Attack

Carboxylic Acid
(Dead End)

Hydrolysis (pH dependent)

Primary Amine
(R-NH2 Nucleophile)

Stable Amide Bond
(Conjugate)Product Formation

NHS Leaving Group

H2O
(Hydrolysis)

Click to download full resolution via product page

Caption: The primary amine attacks the carbonyl of the NHS ester, displacing the NHS group to

form a stable amide bond.[2][4][5][6][7] Hydrolysis (red dashed line) competes with this

reaction.[1][2][3][6]

The Role of the PEG11 Spacer
Unlike aliphatic crosslinkers, the 11-unit PEG spacer imparts specific physicochemical

advantages:

Solubility: The hydrophilic ether backbone enhances the water solubility of the crosslinker

and the resulting conjugate, reducing precipitation.

Flexibility & Length: With a spacer length of approximately 42 Å, it can bridge distant

interaction sites that shorter crosslinkers (e.g., DSS, ~11.4 Å) miss.
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Reduced Immunogenicity: PEGylation masks the conjugate from the host immune system, a

critical feature for therapeutic development.

Part 2: Critical Experimental Parameters
Success depends on balancing the aminolysis (conjugation) rate against the hydrolysis

(degradation) rate.[4]

pH and Buffer Selection
Optimal pH (7.2 – 8.5):

Below pH 7.0: Amines are protonated (

) and non-nucleophilic.[4] Reaction rate is negligible.

Above pH 8.5: Hydrolysis of the NHS ester dominates.[1][3][6] The half-life of an NHS

ester at pH 8.6 (4°C) is only ~10 minutes, compared to 4-5 hours at pH 7.0 [1].[2][4]

Buffer Compatibility:

Recommended: Phosphate-buffered saline (PBS), HEPES, Bicarbonate/Carbonate,

Borate.[1]

FORBIDDEN: Tris (Tris(hydroxymethyl)aminomethane), Glycine, Imidazole. These contain

primary amines that will irreversibly react with the NHS ester, quenching the reagent

before it touches your protein.

Reagent Handling[1][3][6][8]
Moisture Sensitivity: NHS esters hydrolyze rapidly in the presence of moisture.

Storage: Store desiccated at -20°C.

Solubilization: Prepare stock solutions immediately before use in anhydrous organic solvents

(DMSO or DMF).[1][3][6] Do not store aqueous stocks.

Part 3: Standard Operating Procedure (SOP)
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Objective: Crosslink a purified protein (Target A) to a secondary interactor (Target B) or itself

(homodimerization).

Materials
Protein: 1–5 mg/mL in PBS, pH 7.4 (Free of Tris/Glycine).

Reagent: Bis-PEG11-NHS ester (MW ~796.82 Da).[8]

Solvent: Anhydrous DMSO (Dimethyl sulfoxide).[1][6]

Quench: 1M Tris-HCl, pH 8.0.

Desalting Column: Zeba™ Spin Desalting Columns or dialysis cassette.

Protocol Workflow
Diagram 2: Experimental Workflow

1. Prepare Protein
(PBS, pH 7.4, >1mg/mL)

3. Initiate Reaction
(Add Reagent to Protein

Final: 10-50x Molar Excess)

2. Dissolve Reagent
(25-100 mM in dry DMSO)

4. Incubate
(30-60 min @ RT or 2h @ 4°C)

5. Quench
(Add Tris to 20-50 mM final)

6. Purification/Analysis
(Desalt or SDS-PAGE)
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Caption: Step-by-step workflow for amine-to-amine crosslinking.

Detailed Steps
Protein Preparation: Ensure the protein is in a non-amine buffer (e.g., PBS, HEPES) at pH

7.2–8.0. If the protein is in Tris, dialyze extensively against PBS.

Calculation: Determine the molar concentration of the protein.

Example: 2 mg/mL IgG (~150 kDa) = 13.3 µM.

Reagent Solubilization: Weigh ~1-2 mg of Bis-PEG11-NHS ester. Dissolve in anhydrous

DMSO to create a 10 mM or 25 mM stock.

Note: Calculate mass based on MW 796.[8][9]82. 1 mg in 125 µL DMSO = ~10 mM.

Reaction Initiation: Add the crosslinker to the protein sample.

Stoichiometry: A 10-fold to 50-fold molar excess of crosslinker over protein is standard.

Volume Rule: Keep the organic solvent (DMSO) volume < 10% of the total reaction

volume to prevent protein denaturation.

Example: To 1 mL of 13.3 µM IgG, add 26.6 µL of 10 mM crosslinker (20-fold excess).

Incubation: Incubate for 30 to 60 minutes at Room Temperature or 2 hours at 4°C.

Tip: 4°C is preferred for sensitive proteins to minimize denaturation, though hydrolysis is

slower, requiring longer reaction times.

Quenching: Stop the reaction by adding 1M Tris-HCl (pH 8.0) to a final concentration of 20–

50 mM. Incubate for 15 minutes.

Mechanism:[4][5][6] The high concentration of Tris primary amines rapidly consumes any

remaining active NHS esters.
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Purification (Optional): Remove excess reagent and byproducts using a desalting column

(e.g., PD-10, Zeba) or dialysis if downstream applications (like Cell Culture or Mass Spec)

are sensitive to free PEG or DMSO.

Part 4: Troubleshooting & Optimization
Observation Probable Cause Corrective Action

No Crosslinking Observed Hydrolysis of reagent

Ensure DMSO is anhydrous;

prepare stock immediately

before use.

Interfering Buffer

Check for Tris, Glycine, or

Azide in the protein buffer.

Dialyze into PBS.[1]

pH too low
Verify pH is > 7.0. Reaction is

very slow at pH 6.0-6.5.

Precipitation Over-crosslinking
Reduce molar excess (e.g.,

from 50x to 10x).

Protein concentration too high
Dilute protein to < 5 mg/mL

before reaction.

High Molecular Weight

Aggregates
"Polymerization"

Reduce reaction time or molar

excess. This occurs when

proteins crosslink randomly to

neighbors.

Low Yield of Specific

Conjugate
Steric hindrance

The specific lysines may be

buried. Try a longer incubation

or slightly higher pH (8.0).

Part 5: Applications
Antibody-Drug Conjugates (ADCs)
Bis-PEG11-NHS is utilized to link cytotoxic payloads to antibodies. The long PEG spacer

improves the pharmacokinetics (PK) of the ADC by increasing hydrophilicity, which reduces

clearance rates compared to hydrophobic linkers [2].
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Structural Biology (Mass Spectrometry)
In Crosslinking Mass Spectrometry (XL-MS), Bis-PEG11-NHS serves as a "molecular ruler." By

identifying which lysine residues are linked, researchers can deduce the distance between

them (approx. 42 Å) in the native structure. The PEG chain fragments in a predictable manner

during MS/MS, aiding in peptide identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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